Cas no 2680777-41-5 (3-Bromo-5-chloro-2-acetamidobenzoic acid)

• Product Name: 3-Bromo-5-chloro-2-acetamidobenzoic acid
• CAS No: 2680777-41-5
• MF: C₉H₇BrClNO₃
• MW: 292.513780832291
• CID: 5634149
• PubChem ID: 165931364
• Update Time: 2025-05-21

3-Bromo-5-chloro-2-acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28288747
• 3-bromo-5-chloro-2-acetamidobenzoic acid
• 2680777-41-5
• 3-Bromo-5-chloro-2-acetamidobenzoic acid

• Inchi： 1S/C9H7BrClNO3/c1-4(13)12-8-6(9(14)15)2-5(11)3-7(8)10/h2-3H,1H3,(H,12,13)(H,14,15)
• InChI Key： UUTZFIKREKTVJY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(=O)O)=C1NC(C)=O)Cl

Computed Properties

• Exact Mass: 290.92978g/mol
• Monoisotopic Mass: 290.92978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Bromo-5-chloro-2-acetamidobenzoic acid

3-Bromo-5-chloro-2-acetamidobenzoic acid (CAS No: 2680777-41-5)

3-Bromo-5-chloro-2-acetamidobenzoic acid, also known by its CAS number 2680777-41-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with bromine, chlorine, and an acetamide group. The combination of these substituents imparts distinctive chemical and biological properties to the molecule, making it a valuable compound for various applications.

The synthesis of 3-Bromo-5-chloro-2-acetamidobenzoic acid involves a series of carefully designed chemical reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on using microwave-assisted synthesis and catalytic methods to enhance the efficiency of the reaction process. These advancements have not only improved the synthesis but also opened new avenues for exploring its potential applications.

3-Bromo-5-chloro-2-acetamidobenzoic acid has shown promising results in preliminary biological assays. It exhibits moderate to high activity against certain enzymes and cellular targets, making it a candidate for further exploration in drug discovery programs. For instance, studies have demonstrated its potential as an inhibitor of specific kinases involved in cancer cell proliferation. Additionally, the compound has been investigated for its anti-inflammatory and antioxidant properties, which could be relevant in developing therapeutic agents for chronic diseases.

The structural features of 3-Bromo-5-chloro-2-acetamidobenzoic acid play a crucial role in its biological activity. The presence of electron-withdrawing groups like bromine and chlorine enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic attack. This property is particularly useful in designing bioactive molecules with specific reactivity profiles. Furthermore, the acetamide group contributes to the compound's solubility and stability, which are essential for its pharmacokinetic properties.

In terms of applications, 3-Bromo-5-chloro-2-acetamidobenzoic acid has been utilized as an intermediate in the synthesis of more complex molecules. Its versatility allows chemists to modify the substituents on the aromatic ring to tailor the properties of the resulting compounds. For example, researchers have used this compound as a starting material for synthesizing heterocyclic compounds with potential medicinal applications.

The latest research on 3-Bromo-5-chloro-2-acetamidobenzoic acid has focused on understanding its mechanism of action at molecular levels. Advanced computational techniques, such as molecular docking and dynamics simulations, have been employed to predict how this compound interacts with target proteins. These studies provide valuable insights into its binding affinity and selectivity, which are critical factors in drug design.

In conclusion, 3-Bromo-5-chloro-2-acetamidobenzoic acid, with its unique structure and promising biological properties, continues to be a subject of intense research interest. Its potential applications span across various domains, including drug discovery, material science, and chemical synthesis. As researchers continue to explore its properties and mechanisms, this compound holds great promise for contributing to advancements in these fields.